Cas no 1261969-98-5 (2-[4-(Tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid)

2-[4-(Tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a chlorophenyl group and a tert-butylsulfamoylphenyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butylsulfamoyl group enhances metabolic stability, while the chlorobenzoic acid moiety contributes to its reactivity in synthetic applications. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in developing enzyme inhibitors or receptor ligands. The compound’s high purity and consistent performance make it suitable for rigorous laboratory use, including structure-activity relationship studies and intermediate synthesis.

2-[4-(Tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid structure

1261969-98-5 structure

Product Name:2-[4-(Tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid

CAS No:1261969-98-5

MF:C₁₇H₁₈ClNO₄S

MW:367.84712266922

MDL:MFCD18323223

CID:5168132

Update Time:2026-03-04

2-[4-(Tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid
- 2-[4-(Tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid
- MDL： MFCD18323223
- Inchi： 1S/C17H18ClNO4S/c1-17(2,3)19-24(22,23)13-7-4-11(5-8-13)15-10-12(18)6-9-14(15)16(20)21/h4-10,19H,1-3H3,(H,20,21)
- InChI Key： WZRKOEWXZOKNHX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)S(NC(C)(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 544
XLogP3: 3.7
Topological Polar Surface Area: 91.8

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330502-5 g	2-(4-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid, 95%; .	1261969-98-5	95%	5g	€1159.00	2023-04-26
abcr	AB330502-5g	2-(4-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid, 95%; .	1261969-98-5	95%	5g	€1159.00	2025-03-19